Diethyl (2,5-dioxoimidazolidin-4-yl)phosphonate
Overview
Description
Diethyl (2,5-dioxo-4-imidazolidinyl)phosphonate is an organic compound with the molecular formula C7H13N2O5P . It has a molecular weight of 236.16 .
Synthesis Analysis
The synthesis of this compound can be achieved through phosphonate synthesis by substitution or phosphonylation . A two-step procedure involving a transesterification between a diol and diethyl phosphite followed by a palladium-catalyzed coupling of the so-obtained cyclic phosphite with vinyl bromide can yield vinyl phosphonates .Molecular Structure Analysis
The molecule consists of 13 Hydrogen atoms, 7 Carbon atoms, 2 Nitrogen atoms, 5 Oxygen atoms, and 1 Phosphorous atom, making a total of 28 atoms .Scientific Research Applications
Application Summary
“Diethyl (2,5-dioxoimidazolidin-4-yl)phosphonate” is involved in the study of ergothioneine utilization in Burkholderia sp. HME13 . Ergothioneine is a naturally occurring amino acid analog and a strong antioxidant . The study focuses on the identification and characterization of an enzyme that converts 3-(5-oxo-2-thioxoimidazolidin-4-yl) propionic acid and H2O to 3-(2,5-dioxoimidazolidin-4-yl) propionic acid and H2S .
Methods of Application
The enzyme, known as 3-(5-oxo-2-thioxoimidazolidin-4-yl) propionic acid desulfhydrase or ErtC, was derived from Burkholderia sp. HME13 and purified to homogeneity . The study determined ErtC’s kinetic parameters, optimum reaction temperature and pH, stability at varying temperatures and pH, and the effects of various additives on ErtC activity .
Results or Outcomes
The study found that ergothioneine induced the expression of ertC . This suggests that “Diethyl (2,5-dioxoimidazolidin-4-yl)phosphonate” could play a role in the ergothioneine utilization pathway in Burkholderia sp. HME13 .
Organic Chemistry
Application Summary
“Diethyl (2,5-dioxoimidazolidin-4-yl)phosphonate” is used in the synthesis of 2-amino-3-cyano-4H-chromen-4yl-phosphonates . These compounds are analogues to 2-amino-chromene which have valuable pharmacological and therapeutic properties .
Methods of Application
The synthesis involves a three-component reaction of salicylaldehyde, malononitrile and trialkyl phosphites or diethyl phosphite using imidazole as an organocatalyst .
Results or Outcomes
The reaction yields 2-amino-3-cyano-4H-chromen-4yl phosphonate derivatives . These compounds have been explored for their antioxidant and anticancer activities .
Environmental Science
Application Summary
“Diethyl (2,5-dioxoimidazolidin-4-yl)phosphonate” is used in the synthesis of Fe3O4 nanoparticles for the removal of cadmium ions .
Methods of Application
Water-dispersible diethyl-4-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)phenyl phosphonate (DEAMTPP)-capped biogenic Fe3O4 magnetic nanocomposites (DEAMTPP@Fe3O4 MNP) are synthesized using Ananas comosus peel pulp extract .
Results or Outcomes
The DEAMTPP@Fe3O4 MNPs show excellent adsorption capacity for Cd(II) ions, with a maximum adsorption capacity of 49.1 mg g−1 . The composite material can be easily recycled without significant loss of removal efficiency .
properties
IUPAC Name |
5-diethoxyphosphorylimidazolidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N2O5P/c1-3-13-15(12,14-4-2)6-5(10)8-7(11)9-6/h6H,3-4H2,1-2H3,(H2,8,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNQYQNIOVAYJJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(C1C(=O)NC(=O)N1)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N2O5P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00393222 |
Source
|
| Record name | diethyl 5-hydantoylphosphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00393222 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl (2,5-dioxoimidazolidin-4-yl)phosphonate | |
CAS RN |
95378-36-2 |
Source
|
| Record name | diethyl 5-hydantoylphosphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00393222 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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